1-(2-fluoro-4-methoxybenzyl)-4-[(3-phenyl-5-isoxazolyl)methyl]-4-piperidinol

• IUPAC Name: 1-[(2-fluoro-4-methoxyphenyl)methyl]-4-[(3-phenyl-1,2-oxazol-5-yl)methyl]piperidin-4-ol
• InChI: InChI=1S/C23H25FN2O3/c1-28-19-8-7-18(21(24)13-19)16-26-11-9-23(27,10-12-26)15-20-14-22(25-29-20)17-5-3-2-4-6-17/h2-8,13-14,27H,9-12,15-16H2,1H3
• InChI Key: WHCYRRPSQYNLRS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)CN2CCC(CC2)(CC3=CC(=NO3)C4=CC=CC=C4)O)F
• Molecular Formula: C23H25FN2O3
• Molecular Weight: 396.5 g/mol

Description

1-(2-fluoro-4-methoxybenzyl)-4-[(3-phenyl-5-isoxazolyl)methyl]-4-piperidinol, also known as FMeO-DMT, is a synthetic compound that belongs to the class of tryptamines. It was first synthesized by Alexander Shulgin in the 1970s and has been studied for its potential use in scientific research. FMeO-DMT is a psychoactive compound that has been shown to produce hallucinogenic effects in animal models.

Mechanism of Action

The mechanism of action of 1-(2-fluoro-4-methoxybenzyl)-4-[(3-phenyl-5-isoxazolyl)methyl]-4-piperidinol is not fully understood. It is believed to act on the serotonin receptors in the brain, particularly the 5-HT2A receptor. This receptor is involved in the regulation of mood, perception, and cognition. 1-(2-fluoro-4-methoxybenzyl)-4-[(3-phenyl-5-isoxazolyl)methyl]-4-piperidinol may also act on other receptors in the brain, such as the dopamine receptors, which are involved in the regulation of reward and motivation.
Biochemical and Physiological Effects
1-(2-fluoro-4-methoxybenzyl)-4-[(3-phenyl-5-isoxazolyl)methyl]-4-piperidinol has been shown to produce a range of biochemical and physiological effects. It has been shown to increase levels of the neurotransmitters serotonin and dopamine in the brain, which may contribute to its psychoactive effects. 1-(2-fluoro-4-methoxybenzyl)-4-[(3-phenyl-5-isoxazolyl)methyl]-4-piperidinol has also been shown to increase heart rate and blood pressure, which may be a concern for individuals with cardiovascular issues.

Advantages and Limitations for Lab Experiments

1-(2-fluoro-4-methoxybenzyl)-4-[(3-phenyl-5-isoxazolyl)methyl]-4-piperidinol has several advantages as a research tool. It is relatively easy to synthesize and can be produced in large quantities. It has also been shown to produce consistent and reproducible effects in animal models. However, there are also limitations to its use in lab experiments. Its psychoactive effects may make it difficult to control for extraneous variables, and its potential for producing adverse effects may limit its use in certain populations.

Future Directions

There are several future directions for research on 1-(2-fluoro-4-methoxybenzyl)-4-[(3-phenyl-5-isoxazolyl)methyl]-4-piperidinol. One area of interest is its potential use in treating mental health disorders. Further research is needed to determine its safety and efficacy in humans. Another area of interest is its potential use in studying the neural basis of hallucinations. Understanding the mechanisms underlying hallucinations may lead to the development of new treatments for disorders such as schizophrenia. Finally, further research is needed to determine the long-term effects of 1-(2-fluoro-4-methoxybenzyl)-4-[(3-phenyl-5-isoxazolyl)methyl]-4-piperidinol use and its potential for abuse.
Conclusion
In conclusion, 1-(2-fluoro-4-methoxybenzyl)-4-[(3-phenyl-5-isoxazolyl)methyl]-4-piperidinol is a synthetic compound that has been studied for its potential use in scientific research. Its psychoactive effects make it a potential candidate for studying the neural basis of hallucinations and for treating mental health disorders. While there are limitations to its use in lab experiments, further research is needed to determine its safety and efficacy in humans and its potential for abuse.

Synthesis Methods

The synthesis of 1-(2-fluoro-4-methoxybenzyl)-4-[(3-phenyl-5-isoxazolyl)methyl]-4-piperidinol involves the reaction of 4-methoxybenzyl chloride with 2-fluorobenzylamine to form 1-(2-fluoro-4-methoxybenzyl)benzylamine. This intermediate compound is then reacted with 3-phenyl-5-isoxazolylmethyl chloride to form the final product, 1-(2-fluoro-4-methoxybenzyl)-4-[(3-phenyl-5-isoxazolyl)methyl]-4-piperidinol. The synthesis of 1-(2-fluoro-4-methoxybenzyl)-4-[(3-phenyl-5-isoxazolyl)methyl]-4-piperidinol is relatively simple and can be performed in a laboratory setting.

Scientific Research Applications

1-(2-fluoro-4-methoxybenzyl)-4-[(3-phenyl-5-isoxazolyl)methyl]-4-piperidinol has been studied for its potential use in scientific research. It has been shown to produce hallucinogenic effects in animal models, which makes it a potential candidate for studying the neural basis of hallucinations. 1-(2-fluoro-4-methoxybenzyl)-4-[(3-phenyl-5-isoxazolyl)methyl]-4-piperidinol has also been studied for its potential use in treating mental health disorders such as depression and anxiety. Its psychoactive effects may help to improve mood and reduce symptoms of these disorders.